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Compound of Interest

Compound Name: 3-Chloro-2-methoxy-1,1'-biphenyl

CAS No.: 23885-98-5

Cat. No.: B3349803

Get Quote

CAS Number: 23885-98-5 Formula: C₁₃H₁₁ClO Molecular Weight: 218.68 g/mol [1]

Executive Safety Summary & Risk Profile
The Core Hazard: 3-Chloro-2-methoxy-1,1'-biphenyl is a halogenated aromatic ether. While

specific toxicological data for this exact isomer is limited, Structure-Activity Relationship (SAR)

analysis mandates handling it with the rigor reserved for functionalized polychlorinated

biphenyls (PCBs). The biphenyl core confers high lipophilicity, facilitating dermal absorption,

while the chlorine substituent increases environmental persistence and potential hepatotoxicity.

Critical Hazards (GHS Classification - Inferred/Read-Across):

Skin/Eye Irritation (Category 2): High probability of contact dermatitis and severe ocular

irritation.

STOT-SE (Category 3): Respiratory tract irritation if dust is generated.

Aquatic Toxicity (Acute/Chronic 1):Zero-tolerance for drain disposal.
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Sensitization Potential: Halogenated aromatics are frequent sensitizers; treat as a potential

allergen.

Personal Protective Equipment (PPE) Matrix
Standard laboratory PPE is insufficient for halogenated aromatics in solution. The lipophilic

nature of this compound allows it to permeate standard latex and thin nitrile rapidly when

dissolved in organic solvents.
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Protection Zone
Standard Protocol

(Solid Handling)

High-Risk Protocol

(Solution/Synthesis)
Technical Rationale

Dermal (Hands)

Double Nitrile

Gloves(Outer: 5 mil,

Inner: 4 mil)Change

every 60 mins.

Laminate Liner (Silver

Shield®)under Nitrile

outer

gloves.Mandatory if

dissolved in DCM,

THF, or Toluene.

The biphenyl core

swells natural rubber.

Chlorinated solvents

(often used with this

compound) permeate

nitrile in <5 mins.

Laminate provides >4

hr breakthrough time.

Respiratory

N95 / P100 Filtering

FacepieceUsed inside

a fume hood.

Half-Face Respirator

(OV/P100)Required if

heating >40°C or

outside containment.

Prevents inhalation of

dust during weighing.

Organic Vapor (OV)

cartridges capture

volatilized

solvent/compound

mix.

Ocular

Chemical Splash

Goggles(ANSI

Z87.1+)

Face Shield +

GogglesRequired

during quench or high-

pressure work.

Safety glasses allow

side-entry of dusts.

Goggles provide a

sealed environment

against micro-

aerosols.

Body

Lab Coat (Poly-

Cotton)Buttoned to

neck.

Tyvek® Lab Coat /

ApronDisposable,

chemically resistant.

Cotton absorbs

lipophilic compounds,

keeping them against

the skin. Tyvek repels

dust and splashes.

Operational Handling Protocol
Principle: Isolate the worker from the compound using the "Concept of Containment."

Phase 1: Preparation & Weighing
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Engineering Control: All open handling must occur within a certified Chemical Fume Hood

(Face velocity: 80–100 fpm).

Static Control: Use an anti-static gun or ionizer bar during weighing. Halogenated aromatic

powders are prone to static charge, causing "fly-away" dust that contaminates the balance.

Surface Protection: Line the hood surface with plastic-backed absorbent pads (pig mats).

This captures micro-spills and simplifies decontamination.

Phase 2: Reaction Setup (Solubilization)
Solvent Selection: When dissolving 3-Chloro-2-methoxy-1,1'-biphenyl, avoid Dimethyl

Sulfoxide (DMSO) if possible. DMSO increases skin permeability, potentially carrying the

toxicant directly into the bloodstream upon contact. Use Dichloromethane (DCM) or Ethyl

Acetate with the Laminate Liner glove protocol.

Glassware: Use standard ground-glass joints with Teflon sleeves or grease to prevent

seizing (chlorinated compounds can degrade some greases over time).

Phase 3: Decontamination
The Solvent Wash: Do not use water initially. The compound is water-insoluble.

Step 1: Wipe surfaces with a tissue soaked in Acetone or Ethanol.

Step 2: Follow with a soap and water wash to remove the solvent residue.

Verification: UV light (254 nm) can often visualize biphenyl residues on surfaces, aiding in

cleaning verification.

Workflow Visualization
The following diagram outlines the "Clean-to-Dirty" workflow required to prevent cross-

contamination in the lab.
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Caption: Operational workflow emphasizing the segregation of solid handling and the specific

decontamination loop for spills.

Waste Disposal & Emergency Response
Disposal Strategy (Critical Compliance):
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Stream Segregation: This compound must NEVER be placed in the "General Organic" or

"Non-Halogenated" waste container.

Labeling: Waste tags must explicitly list "Halogenated Aromatic" and "Marine Pollutant."

Destruction Method: The only acceptable disposal route is High-Temperature Incineration

(>1100°C) with flue gas scrubbing. Low-temperature burning can generate dioxins/furans

due to the chlorine/biphenyl structure.

Emergency Spills:

Solid Spill: Do not sweep (creates dust). Cover with wet paper towels (solvent-dampened),

then scoop into a jar.

Solution Spill: Cover with vermiculite or activated carbon. Do not use standard clay kitty litter

if the solvent is flammable.

Skin Exposure: Immediately wash with soap and water for 15 minutes.[2][3] Do not use

alcohol or solvents on skin (increases absorption).

References
National Center for Biotechnology Information (2026).PubChem Compound Summary for

CID 12836269, 3-Chloro-2-methoxy-1,1'-biphenyl. Retrieved from [Link]

Occupational Safety and Health Administration (OSHA).Controlling Exposure to Hazardous

Drugs and Special Chemicals. Retrieved from [Link]

Prudent Practices in the Laboratory (2011).Handling and Management of Chemical Hazards,

National Academies Press. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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